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Compound of Interest

Compound Name: Tasin-30

Cat. No.: B15606240

Tasin-30 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability and storage of Tasin-30.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Tasin-307?

Al: Tasin-30 is soluble in Dimethyl Sulfoxide (DMSO) at a concentration of 100 mg/mL (282.08
mM) or 71 mg/mL (200.27 mM).[1][2] It is crucial to use newly opened, anhydrous DMSO as
the compound is hygroscopic, and moisture can significantly impact its solubility.[1][2] For in
Vivo experiments, stock solutions in DMSO can be further diluted in other vehicles like corn oll
or a mixture of PEG300, Tween-80, and saline.[1][3]

Q2: What should I do if | observe precipitation when preparing Tasin-30 solutions?

A2: If you observe precipitation or phase separation during the preparation of Tasin-30
solutions, gentle heating and/or sonication can be used to aid dissolution.[1][3]

Q3: How should | store the solid form of Tasin-307?
A3: The solid form of Tasin-30 should be stored at -20°C for up to 3 years.[2]

Q4: How should | store Tasin-30 stock solutions?
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A4: Once prepared, it is recommended to aliquot the stock solution into single-use vials to
avoid repeated freeze-thaw cycles, which can lead to product inactivation.[1] The aliquots
should be stored at -80°C for long-term storage (up to 1 year) or at -20°C for short-term storage

(up to 1 month).[2] Some sources suggest that at -80°C, the solution is stable for up to 6

months.[1]

Q5: For how long is the Tasin-30 stock solution stable?

A5: The stability of the stock solution depends on the storage temperature. It is stable for up to

1 year when stored at -80°C and for up to 1 month when stored at -20°C.[2] Another source
indicates stability for 6 months at -80°C and 1 month at -20°C.[1]

Troubleshooting Guide

Issue

Possible Cause

Recommended Solution

Difficulty dissolving Tasin-30 in
DMSO.

1. The DMSO may have
absorbed moisture. 2. The

concentration is too high.

1. Use a fresh, unopened vial
of anhydrous DMSO.[1][2] 2.
Ensure you are not exceeding
the recommended solubility
limit (up to 100 mg/mL).[1] Use
gentle warming or sonication
to aid dissolution.[1][3]

Precipitation observed in the

stock solution upon storage.

1. The solution may have been
subjected to repeated freeze-
thaw cycles. 2. The storage

temperature is not optimal.

1. Aliquot the stock solution
into single-use vials to
minimize freeze-thaw cycles.
[1] 2. Ensure the solution is
stored at -80°C for long-term
stability.[2]

Inconsistent experimental

results.

1. The Tasin-30 solution may
have degraded. 2. The working
solution was not freshly
prepared for in vivo

experiments.

1. Use a freshly prepared stock
solution or one that has been
stored properly at -80°C for no
longer than a year.[2] 2. For in
vivo studies, it is
recommended to prepare the
working solution fresh on the

day of use.[3]
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Data Summary

Tasin-30 Solubility

Solvent Concentration Notes

Requires ultrasonic assistance;

DMSO 100 mg/mL (282.08 mM) hygroscopic.[1]
DMSO 71 mg/mL (200.27 mM) Use fresh DMSO.[2]
Ethanol 17 mg/mL

Water Insoluble [2]

10% DMSO, 40% PEG300,

] > 2.5 mg/mL (7.05 mM) For in vivo use.[1][3]
5% Tween-80, 45% Saline

10% DMSO, 90% Corn Oil > 2.5 mg/mL (7.05 mM) For in vivo use.[1]

Tasin-30 Storage Conditions and Stability

Form Storage Temperature Duration

Solid -20°C 3 years[2]

Stock Solution in Solvent -80°C 1 year[2] or 6 months[1]
Stock Solution in Solvent -20°C 1 month[1][2]

Experimental Protocols

Protocol for Assessing Tasin-30 Stability in DMSO

This protocol outlines a method to determine the stability of Tasin-30 in a DMSO stock solution
over time at different storage temperatures.

o Preparation of Tasin-30 Stock Solution:

o Accurately weigh the required amount of solid Tasin-30.
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o Dissolve it in anhydrous DMSO to a final concentration of 10 mM. Use sonication if
necessary to ensure complete dissolution.

» Aliquoting and Storage:
o Aliquot the stock solution into multiple sterile, tightly sealed vials.
o Divide the aliquots into three groups for storage at:
= Room Temperature (RT)
» -20°C
» -80°C
o Time Points for Analysis:

o Analyze the samples at the following time points: O (initial), 1 week, 2 weeks, 1 month, 3
months, 6 months, and 1 year.

¢ Analysis by High-Performance Liquid Chromatography (HPLC):
o At each time point, retrieve one aliquot from each storage condition.
o Allow the frozen samples to thaw completely at room temperature.
o Dilute an aliquot of each sample with an appropriate mobile phase.
o Inject the diluted sample into an HPLC system equipped with a suitable C18 column.

o Use a gradient elution method with a mobile phase consisting of acetonitrile and water
(with 0.1% formic acid).

o Monitor the elution profile using a UV detector at a wavelength determined by the UV
spectrum of Tasin-30.

o The stability is assessed by comparing the peak area of Tasin-30 at each time point to the
initial peak area at time 0. A decrease in the peak area indicates degradation.
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Caption: Experimental workflow for assessing Tasin-30 stability.
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Caption: Tasin-30 mechanism of action in APC mutant cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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